Cas no 2138526-48-2 (tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoate
• CAS No: 2138526-48-2
• MF: C₁₃H₁₉I₂N₃O₂
• MW: 503.117807626724
• CID: 6054417
• PubChem ID: 165742136
• Update Time: 2025-10-31

tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoate
• EN300-1141435
• 2138526-48-2

• Inchi： 1S/C13H19I2N3O2/c1-12(2,3)20-11(19)13(16,8-4-5-8)6-18-7-17-9(14)10(18)15/h7-8H,4-6,16H2,1-3H3
• InChI Key： UQYIYACLDFCYMR-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CC(C(=O)OC(C)(C)C)(C1CC1)N)I

Computed Properties

• Exact Mass: 502.95667g/mol
• Monoisotopic Mass: 502.95667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoate

tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoate: A Comprehensive Overview

The compound tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoate, with the CAS number 2138526-48-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a tert-butyl group, a cyclopropyl ring, and an imidazole moiety substituted with diiodo groups. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The synthesis of tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have demonstrated the use of this compound as a precursor in the construction of bioactive molecules, particularly those with potential anticancer and antimicrobial properties. Its unique structure allows for the exploration of various biological pathways, making it a valuable tool in medicinal chemistry research.

The imidazole ring in this compound plays a crucial role in its reactivity and biological activity. The presence of diiodo substituents on the imidazole moiety introduces electronic effects that can influence the molecule's interaction with biological targets. Researchers have reported that this compound exhibits selective binding to certain proteins, suggesting its potential as a lead compound for drug discovery.

In terms of applications, tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoate has been utilized in the development of novel therapeutic agents. For instance, its ability to modulate enzyme activity has been explored in preclinical studies, showing promise in treating conditions such as inflammation and neurodegenerative diseases. The cyclopropyl group within the molecule contributes to its stability and bioavailability, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately. By employing molecular docking studies and quantum mechanical calculations, scientists have gained insights into how this molecule interacts with cellular receptors. These findings have paved the way for optimizing its structure to enhance efficacy and reduce potential side effects.

The versatility of tert-butyl 2-amino-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yli)propanoate extends beyond medicinal chemistry. Its unique functional groups make it a valuable reagent in organic synthesis, particularly in the construction of complex molecules with challenging architectures. The tert-butyl group serves as an excellent protecting group during synthesis, while the amino group provides sites for further functionalization.

In conclusion, tert-butyl 2-amino-2-cyclopropylethylene glycol is a multifaceted compound with significant implications for both academic research and industrial applications. Its intricate structure and diverse functional groups position it as a key player in the development of innovative therapeutic agents and advanced chemical building blocks. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of modern medicine and materials science.